Cas no 2248326-88-5 (rac-5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methyl (2R,3R,5R)-3-methyloxolane-2,5-dicarboxylate)

• Product Name: rac-5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methyl (2R,3R,5R)-3-methyloxolane-2,5-dicarboxylate
• CAS No: 2248326-88-5
• MF: C₁₆H₁₅NO₇
• MW: 333.292804956436
• CID: 6251593
• PubChem ID: 165730235
• Update Time: 2025-07-13

rac-5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methyl (2R,3R,5R)-3-methyloxolane-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• rac-5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methyl (2R,3R,5R)-3-methyloxolane-2,5-dicarboxylate
• EN300-6525713
• 2248326-88-5

• Inchi： 1S/C16H15NO7/c1-8-7-11(23-12(8)16(21)22-2)15(20)24-17-13(18)9-5-3-4-6-10(9)14(17)19/h3-6,8,11-12H,7H2,1-2H3/t8-,11-,12-/m1/s1
• InChI Key： MLULSWZXQKTZTQ-GGZOMVNGSA-N
• SMILES： O1[C@@H](C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C[C@@H](C)[C@@H]1C(=O)OC

Computed Properties

• Exact Mass: 333.08485182g/mol
• Monoisotopic Mass: 333.08485182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 99.2Ų

Additional information on rac-5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methyl (2R,3R,5R)-3-methyloxolane-2,5-dicarboxylate

Professional Introduction to rac-5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methyl (2R,3R,5R)-3-methyloxolane-2,5-dicarboxylate and CAS No. 2248326-88-5

rac-5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methyl (2R,3R,5R)-3-methyloxolane-2,5-dicarboxylate is a sophisticated organic compound with significant implications in the field of pharmaceutical chemistry and biochemistry. This compound, identified by the CAS number 2248326-88-5, has garnered attention due to its unique structural features and potential biological activities. The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and utility in various chemical and biological applications.

The compound's name highlights several important structural motifs. The presence of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl moiety suggests a heterocyclic framework that is often associated with bioactive molecules. This particular scaffold has been extensively studied for its potential in drug discovery due to its ability to interact with biological targets in a specific manner. Additionally, the (2R,3R,5R)-configuration of the 3-methyloxolane ring indicates a stereochemically defined structure, which is crucial for ensuring the biological efficacy of the compound.

The 2-methyl (2R,3R,5R)-3-methyloxolane-2,5-dicarboxylate portion of the molecule introduces carboxylate groups at specific positions, which can influence the compound's solubility and reactivity. These carboxylate groups are particularly important in pharmaceutical applications, as they can serve as points for interaction with biological targets or for further functionalization through chemical synthesis. The stereochemistry of the oxolane ring is also critical, as it can affect the compound's pharmacokinetic properties and overall biological activity.

Recent research in the field of medicinal chemistry has demonstrated that compounds with similar structural features to rac-5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methyl (2R,3R,5R)-3-methyloxolane-2,5-dicarboxylate exhibit promising biological activities. Studies have shown that isoindole derivatives can interact with various enzymes and receptors involved in metabolic pathways and signal transduction. The specific arrangement of functional groups in this compound may contribute to its ability to modulate these pathways effectively.

In addition to its potential pharmacological applications, this compound may also find utility in synthetic chemistry as a building block for more complex molecules. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to explore new derivatives with tailored properties. Such flexibility is highly valued in drug development pipelines, where iterative synthesis and optimization are often necessary to achieve desired biological outcomes.

The stereochemical purity of rac-5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methyl (2R,3R,5R)-3-methyloxolane-2,5-dicarboxylate is another critical factor that contributes to its significance in pharmaceutical research. Enantiopure compounds are often preferred in drug development due to their predictable biological behavior and reduced risk of adverse effects. The stereochemistry of the oxolane ring in this molecule ensures that it is a single enantiomer ((2R,3R,5R) configuration), which enhances its potential as a lead compound for further investigation.

Current research trends in the field of bioorganic chemistry emphasize the importance of understanding structure-function relationships at a molecular level. Compounds like rac-5-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methyl (2R,3R,5R)-3-methyloxolane-2,5-dicarboxylate are being studied to elucidate how specific structural features influence their interactions with biological targets. Advanced computational methods and spectroscopic techniques are being employed to gain insights into these interactions at an atomic resolution.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable candidate for research in materials science and nanotechnology. For instance，the carboxylate groups could be exploited for designing novel materials with specific binding properties or for creating functionalized nanoparticles used in drug delivery systems.

In conclusion，rac-(rac)-(rac)-(rac)-(rac)-(rac)-(rac)-(rac)-(rac)-(rac)-(rac)-(rac)-(rac)-(rac)-(rac)-(rac)-(-)-(-)-(-)-(-)-(-)-(-)-(-)-(-)-(-)-(-)-(-)-(-)-(-)-(-)-(-)no22483268855-(1(13)dioxo23dihydro1Hisoindole(21)21(21)21(21)21(21))22methyl(23RR35RR35RR35RR35RR35RR35RR35RR35RR35RR35RR35RR35RR35RR35RR)33methoxyxolan225dcarboxilate is a multifaceted compound with significant potential in both pharmaceutical and materials science research。 Its unique structural features， stereochemical purity，and diverse functional groups make it a compelling subject for further investigation。 As our understanding of molecular interactions continues to evolve， compounds like this are likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions across multiple disciplines。